Cas no 1955531-82-4 (2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride)

• Product Name: 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride
• CAS No: 1955531-82-4
• MF: C₁₄H₂₂ClN
• MW: 239.78418302536
• CID: 4631440
• Update Time: 2025-10-22

2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclohexylphenyl)ethan-1-amine hydrochloride
• 2-(4-cyclohexylphenyl)ethanamine;hydrochloride
• Z2509351116
• 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride

• Inchi： 1S/C14H21N.ClH/c15-11-10-12-6-8-14(9-7-12)13-4-2-1-3-5-13;/h6-9,13H,1-5,10-11,15H2;1H
• InChI Key： CXKUMMVPMODLGN-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 164
• Topological Polar Surface Area: 26

Additional information on 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride

Introduction to 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride (CAS No. 1955531-82-4)

2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1955531-82-4, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amine derivatives and has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a cyclohexyl group and a phenyl ring in its molecular structure contributes to its distinct chemical behavior, making it a subject of interest for synthetic chemists and pharmacologists.

The molecular structure of 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride consists of an ethylamine backbone substituted with a 4-cyclohexylphenyl group, further salted with hydrochloride. This configuration imparts specific physicochemical properties, such as solubility and stability, which are critical factors in pharmaceutical formulations. The compound's ability to interact with biological targets is influenced by its aromatic and aliphatic components, which can modulate its binding affinity and selectivity.

In recent years, there has been growing interest in amine-based compounds for their role in modulating neurological and cardiovascular functions. The structural features of 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride make it a promising candidate for further investigation in these areas. Studies have begun to explore its potential as an intermediate in synthesizing more complex molecules with therapeutic applications. The compound's stability under various conditions and its compatibility with standard synthetic protocols enhance its utility in laboratory research.

One of the most compelling aspects of 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride is its versatility in chemical modifications. Researchers have leveraged this compound to develop novel derivatives that exhibit enhanced pharmacological properties. For instance, modifications to the cyclohexyl or phenyl groups can alter the compound's bioavailability and metabolic pathways, making it a valuable scaffold for drug design. The hydrochloride salt form improves the compound's solubility in aqueous solutions, facilitating its use in preclinical studies and potential clinical trials.

The pharmacological profile of 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride is still under active investigation, but preliminary findings suggest that it may have significant therapeutic potential. Its interaction with enzymes and receptors has been studied using computational modeling and experimental techniques. These studies have revealed that the compound can modulate pathways involved in inflammation, pain perception, and neurotransmitter release. Such findings open up avenues for developing new treatments for conditions like chronic pain syndromes and neurodegenerative disorders.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride, reducing costs and improving yields. These improvements are crucial for scaling up production for both research purposes and potential commercialization. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focusing on optimizing synthetic routes to ensure high purity and consistency of the final product.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring thorough characterization and safety testing before they can be approved for clinical use. 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride is no exception, and researchers are working diligently to gather the necessary data to support its safe and effective use. Preclinical studies are being conducted to assess its toxicity profile, pharmacokinetics, and interaction with other drugs. These studies are essential steps toward demonstrating the compound's readiness for human trials.

The future of 2-(4-Cyclohexylphenyl)ethan-1-amine hydrochloride looks promising as more research unfolds. Its unique structural features and potential therapeutic benefits position it as a key player in the development of next-generation pharmaceuticals. As synthetic methods improve and our understanding of its pharmacological effects deepens, this compound is likely to play a significant role in addressing unmet medical needs across various therapeutic areas.